Cas no 2137582-56-8 (Pentanamide, N-6-azabicyclo[3.2.1]oct-3-yl-5-bromo-)

• Product Name: Pentanamide, N-6-azabicyclo[3.2.1]oct-3-yl-5-bromo-
• CAS No: 2137582-56-8
• MF: C₁₂H₂₁BrN₂O
• MW: 289.211942434311
• CID: 5298114
• Update Time: 2025-11-03

Pentanamide, N-6-azabicyclo[3.2.1]oct-3-yl-5-bromo- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-6-azabicyclo[3.2.1]oct-3-yl-5-bromo-

• Inchi： 1S/C12H21BrN2O/c13-4-2-1-3-12(16)15-11-6-9-5-10(7-11)14-8-9/h9-11,14H,1-8H2,(H,15,16)
• InChI Key： DXDVWZJQYSXLBJ-UHFFFAOYSA-N
• SMILES： C(NC1CC2CC(CN2)C1)(=O)CCCCBr

Additional information on Pentanamide, N-6-azabicyclo[3.2.1]oct-3-yl-5-bromo-

Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo-

The compound Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo (CAS No: 2137582-56-8) is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pentanamide group with a brominated azabicyclo system, making it a subject of interest for researchers exploring novel chemical frameworks and their applications.

Recent studies have highlighted the importance of azabicyclo systems in drug design due to their ability to mimic natural product scaffolds and provide structural diversity. The N-6-Azabicyclo[3.2.1]Oct-3-Yl moiety in this compound contributes to its rigid and compact structure, which is advantageous for interactions with biological targets such as enzymes and receptors. The presence of the 5-bromo substituent further enhances the compound's versatility by introducing electronic and steric effects that can be exploited in various chemical transformations.

The synthesis of Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as ring-closing metathesis and enamine chemistry to construct the azabicyclo core efficiently. The introduction of the bromine atom is typically achieved through electrophilic substitution or radical halogenation, depending on the desired regioselectivity and reactivity.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery programs targeting complex biological systems. For instance, studies have shown that analogs of this compound exhibit moderate activity against certain kinases and proteases, suggesting its role in inhibiting key enzymes involved in disease pathways such as cancer and inflammation.

In addition to its pharmacological applications, Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo has also been explored for its utility in materials science. Its rigid structure and functional groups make it a candidate for constructing advanced materials such as molecular scaffolds and sensors.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided insights into its molecular geometry, electronic properties, and solid-state behavior, further aiding in its development for practical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo to enhance yield and reduce costs while maintaining high purity standards. Additionally, efforts are being made to explore its bioavailability and toxicity profiles to assess its suitability for therapeutic use.

In conclusion, Pentanamide, N-6-Azabicyclo[3.2.1]Oct-3-Yl-5-Bromo represents a fascinating example of how modern chemical synthesis can yield compounds with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.